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Compound of Interest

Compound Name: N-Phenylmaleimide

Cat. No.: B1203476 Get Quote

For researchers and scientists in drug development, ensuring a safe laboratory environment is

paramount. N-Phenylmaleimide, a common reagent, requires strict handling protocols due to

its hazardous properties. This guide provides immediate, essential safety and logistical

information, including detailed operational and disposal plans to ensure the well-being of

laboratory personnel.

Hazard Summary
N-Phenylmaleimide is classified as a hazardous substance. It is toxic if swallowed, causes

significant skin and eye irritation, and can irritate the respiratory tract.[1][2][3] Acute oral toxicity

is high, with animal studies indicating that ingestion of small quantities can cause serious

health damage or be fatal.[4] Therefore, adherence to the following safety protocols is critical.
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Quantitative Safety and Physical Data for N-

Phenylmaleimide

Acute Toxicity
Oral LD50 (rat): 58 mg/kg[1] Oral LD50

(mouse): 78 mg/kg[1]

Physical Properties

Melting Point: 86 - 90 °C / 186.8 - 194 °F[2]

Boiling Point: 162 - 163 °C / 323.6 - 325.4 °F @

12 mmHg[2]

NFPA Rating (estimated) Health: 2 Flammability: 0 Instability: 0[1]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protection is mandatory when handling N-
Phenylmaleimide.

Engineering Controls: Always handle N-Phenylmaleimide inside a certified chemical fume

hood to minimize inhalation exposure.[1] The work area must be equipped with an eyewash

station and a safety shower.[1]

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that comply with OSHA's 29 CFR 1910.133 or European Standard EN166

regulations.[1][2]

Skin Protection:

Gloves: Wear chemical-protective gloves (e.g., PVC) at all times.[4] Gloves must be

inspected before use and disposed of after handling the compound.[5] Always wash hands

thoroughly with soap and water after removing gloves.[6]

Lab Coat/Clothing: A lab coat or appropriate protective clothing is required to prevent skin

contact.[1][2]

Respiratory Protection: If there is a risk of generating dust or if ventilation is inadequate, a

respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements or European Standard EN 149 must be followed.[1] A NIOSH-approved N95

dust mask or a higher-level respirator may be necessary depending on the scale of work.[5]
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Operational Plan: Step-by-Step Handling
Follow this procedure to ensure safe handling from preparation to cleanup.

Preparation:

Before beginning, ensure the chemical fume hood is functioning correctly.

Assemble all necessary equipment and reagents.

Don all required PPE as outlined above.

Keep the container of N-Phenylmaleimide tightly closed until the moment of use.[1]

Handling and Use:

Conduct all weighing and transferring of the solid compound within the chemical fume

hood to contain any dust.

Minimize the generation and accumulation of dust.[1]

Avoid all personal contact, including inhalation of dust or fumes.[4]

Do not eat, drink, or smoke in the work area.[2][6]

Post-Handling Cleanup:

Decontaminate all surfaces and equipment after use.

Wash hands thoroughly with soap and water upon completion of the task and before

leaving the laboratory.[1][2]

Launder contaminated clothing separately before reuse.[6]

Disposal Plan: Waste Management
All N-Phenylmaleimide waste is considered hazardous and must be disposed of accordingly.

Waste Collection:
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Collect all waste material, including contaminated consumables (e.g., gloves, weigh paper,

pipette tips), into a dedicated, suitable, and clearly labeled hazardous waste container.[4]

[6]

Container Management:

Keep the hazardous waste container tightly sealed when not in use.[1]

Store the waste container in a designated, secure area away from incompatible materials

like strong oxidizing agents and bases.[1][4]

Final Disposal:

Dispose of the waste through an approved waste disposal plant.[2][7]

All waste disposal must adhere strictly to local, state, and federal regulations.[4]

Never dispose of N-Phenylmaleimide or its containers in the regular trash or down the

drain.[4]

Emergency Procedures
Immediate and correct response is crucial in the event of an exposure or spill.

First-Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

making sure to lift the upper and lower eyelids occasionally. Seek immediate medical

attention.[1][5]

Skin Contact: Immediately remove all contaminated clothing and shoes.[1] Wash the affected

skin area with plenty of soap and water for at least 15 minutes. Seek immediate medical

attention.[1][5]

Inhalation: Move the individual to fresh air at once.[1] If breathing is difficult, administer

oxygen. If the person is not breathing, give artificial respiration, but avoid mouth-to-mouth

resuscitation.[1] Seek immediate medical aid.
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Ingestion: Do NOT induce vomiting.[1] If the person is conscious and alert, rinse their mouth

with water and have them drink 2-4 cupfuls of water or milk.[1] Never give anything by mouth

to an unconscious person.[1] Seek immediate medical attention.

Accidental Release Measures
Minor Spills:

Remove all sources of ignition.[4][6]

Ensure proper PPE is worn before starting cleanup.

Dampen the spilled solid with 60-70% ethanol to prevent dust from becoming airborne.[8]

Carefully sweep up the dampened material and place it into a suitable, sealed container

for hazardous waste disposal.[1][8]

Use absorbent paper dampened with 60-70% ethanol to clean any remaining material.[8]

Wash the spill area with a soap and water solution.[8]

Major Spills:

Evacuate personnel from the area and move upwind.[4][6]

Alert emergency responders and inform them of the location and nature of the hazard.[4]

[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://pim-resources.coleparmer.com/sds/38728.pdf
https://pim-resources.coleparmer.com/sds/38728.pdf
https://pim-resources.coleparmer.com/sds/38728.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-250486.pdf
https://store.apolloscientific.co.uk/storage/msds/OR30270_msds.pdf
https://cameochemicals.noaa.gov/chemical/20898
https://pim-resources.coleparmer.com/sds/38728.pdf
https://cameochemicals.noaa.gov/chemical/20898
https://cameochemicals.noaa.gov/chemical/20898
https://cameochemicals.noaa.gov/chemical/20898
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-250486.pdf
https://store.apolloscientific.co.uk/storage/msds/OR30270_msds.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-250486.pdf
https://store.apolloscientific.co.uk/storage/msds/OR30270_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation Phase

2. Handling Phase
3. Post-Handling & Cleanup 4. Disposal Phase

Start: Review SDS

Don Required PPE:
- Goggles
- Gloves

- Lab Coat

Verify Fume Hood
Functionality

Work Inside Fume Hood:
- Weigh & Transfer

- Minimize Dust

Avoid Personal Contact
(Inhalation/Skin)

Decontaminate
Work Surfaces

Wash Hands
Thoroughly

Collect Waste in
Labeled Container

Dispose via Approved
Hazardous Waste Program

Click to download full resolution via product page

Caption: Safe handling workflow for N-Phenylmaleimide from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1203476#personal-protective-equipment-for-
handling-n-phenylmaleimide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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